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Compound of Interest

Compound Name: 5-Methyl-7-methoxyisoflavone

Cat. No.: B191856 Get Quote

Proper management and disposal of chemical waste are paramount for ensuring laboratory

safety, environmental protection, and regulatory compliance. This document provides detailed,

step-by-step guidance for the safe disposal of 5-Methyl-7-methoxyisoflavone, tailored for

research and drug development professionals. The primary directive, based on its hazard

profile, is to manage this compound as a hazardous waste designated for professional

disposal.

Hazard Profile and Safety Summary
5-Methyl-7-methoxyisoflavone presents several hazards that necessitate careful handling

and disposal. It is crucial to be aware of these properties, summarized below, before initiating

any disposal procedures.
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Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H302 Harmful if swallowed. [1][2]

Skin Irritation H315 Causes skin irritation. [2]

Eye Irritation H319
Causes serious eye

irritation.
[2]

Respiratory Irritation H335
May cause respiratory

irritation.
[2]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[1]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

[1]

Personal Protective Equipment (PPE) Required:

Hand Protection: Wear compatible chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

Avoid breathing dust.[2]

Core Disposal Principle: Professional Hazardous
Waste Management
Due to its classification as "very toxic to aquatic life with long lasting effects"[1], 5-Methyl-7-
methoxyisoflavone must not be disposed of down the drain or in regular solid waste. The

required method of disposal is through a licensed and approved hazardous waste disposal

service or your institution's Environmental Health and Safety (EHS) department.[1][3][4] This
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approach ensures compliance with federal and state regulations, such as the Resource

Conservation and Recovery Act (RCRA).[3][5][6]

Detailed Disposal Protocol
This protocol outlines the standard procedure for the collection, labeling, and storage of 5-
Methyl-7-methoxyisoflavone waste pending collection by a professional disposal service.

Materials:

Designated hazardous waste container (compatible material, e.g., glass or polyethylene)

Hazardous Waste Label

Secondary containment bin

Appropriate PPE (see Section 1)

Procedure:

Designate a Waste Container:

Select a container that is in good condition, free of leaks or cracks, and has a secure,

tight-fitting lid.[7]

Ensure the container material is compatible with 5-Methyl-7-methoxyisoflavone and any

solvents that may be part of the waste mixture.

It is preferable to use the original product container if it is empty and suitable for waste

collection.

Label the Container:

Before adding any waste, affix a "Hazardous Waste" label to the container.[3][7]

Complete the label with the following information:

Full Chemical Name: "5-Methyl-7-methoxyisoflavone". Do not use abbreviations.[3]
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Composition: For mixtures, list all chemical components and their approximate

percentages.

Generator Information: Principal Investigator's name, lab location (building and room

number), and contact information.[3]

Hazard Pictograms: Mark the appropriate pictograms for "Harmful" and "Hazardous to

the Aquatic Environment".

Segregate and Collect Waste:

Collect all waste containing 5-Methyl-7-methoxyisoflavone, including pure compound,

contaminated solutions, and rinsate from cleaning contaminated labware.

Crucially, do not mix incompatible wastes. 5-Methyl-7-methoxyisoflavone is incompatible

with strong oxidizing agents, acids, and acid chlorides.[8] Store this waste stream

separately.[7]

Keep the waste container closed at all times, except when actively adding waste.[7]

Manage Contaminated Materials and Empty Containers:

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should

be collected in a sealed, labeled bag or container as hazardous waste.

Empty Containers: An empty container that held 5-Methyl-7-methoxyisoflavone must be

triple-rinsed with a suitable solvent (e.g., DMSO, in which it is soluble).[4][7][9]

The rinsate from this process is considered hazardous waste and must be collected in

your designated 5-Methyl-7-methoxyisoflavone waste container.[4][7]

After triple-rinsing, deface the original label and dispose of the container as regular

trash, following institutional guidelines.[4]

Store Waste Safely:
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Store the labeled hazardous waste container in a designated, secure satellite

accumulation area within the laboratory.

Place the primary waste container inside a larger, chemically resistant secondary

containment bin to prevent spills.[7]

Consult your institution's EHS for limits on accumulation time and quantity before a pickup

is required.

Arrange for Disposal:

Once the container is full or the accumulation time limit is approaching, contact your

institution's EHS office or a licensed hazardous waste contractor to schedule a pickup.[7]

Do not transport hazardous waste outside of the laboratory yourself.[4]

Disposal Process Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 5-Methyl-7-methoxyisoflavone.
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Diagram 1: Disposal Workflow for 5-Methyl-7-methoxyisoflavone
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Caption: Disposal Workflow for 5-Methyl-7-methoxyisoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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